Cas no 1214349-73-1 (2-Chloro-2'-fluoro-4-(trifluoromethyl)biphenyl)

• Product Name: 2-Chloro-2'-fluoro-4-(trifluoromethyl)biphenyl
• CAS No: 1214349-73-1
• MF: C₁₃H₇ClF₄
• MW: 274.641296625137
• CID: 4999002
• Update Time: 2025-05-20

2-Chloro-2'-fluoro-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-chloro-2'-fluoro-4-(trifluoromethyl)biphenyl
• 2-Chloro-2'-fluoro-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7ClF4/c14-11-7-8(13(16,17)18)5-6-9(11)10-3-1-2-4-12(10)15/h1-7H
• InChI Key： SEMSSRRPVFWKGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-2'-fluoro-4-(trifluoromethyl)biphenyl

2-Chloro-2'-fluoro-4-(trifluoromethyl)biphenyl (CAS No. 1214349-73-1)

2-Chloro-2'-fluoro-4-(trifluoromethyl)biphenyl is a highly specialized organic compound with the CAS registry number 1214349-73-1. This compound belongs to the family of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various fields, including materials science, pharmacology, and electronics. The structure of this compound consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct chemical and physical characteristics.

The molecular structure of 2-chloro-2'-fluoro-4-(trifluoromethyl)biphenyl is characterized by a chlorine atom at position 2 on the first phenyl ring, a fluorine atom at position 2' on the second phenyl ring, and a trifluoromethyl group (-CF3) at position 4 on the first phenyl ring. These substituents significantly influence the compound's electronic properties, such as its electron-withdrawing effects and resonance stabilization. Recent studies have highlighted the importance of such substituted biphenyls in enhancing the performance of organic semiconductors and optoelectronic devices.

One of the most notable applications of biphenyl derivatives is in the field of organic electronics. The presence of electron-withdrawing groups like chlorine, fluorine, and trifluoromethyl groups in 2-chloro-2'-fluoro-4-(trifluoromethyl)biphenyl makes it an excellent candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These groups not only improve the stability of the compound but also enhance its charge transport properties, making it suitable for high-performance electronic devices.

Recent research has also explored the potential of biphenyl derivatives in drug discovery. The unique arrangement of substituents in 2-chloro-2'-fluoro-4-(trifluoromethyl)biphenyl allows for precise control over its pharmacokinetic properties, such as solubility and bioavailability. This makes it a promising lead compound for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, biphenyl derivatives like 2-chloro-2'-fluoro-4-(trifluoromethyl)biphenyl are typically prepared through coupling reactions, such as the Suzuki-Miyaura coupling or Ullmann coupling. These methods enable the formation of stable carbon-carbon bonds between aromatic rings with high precision. The use of advanced catalysts and reaction conditions has further improved the yield and purity of such compounds, making them more accessible for large-scale production.

The physical properties of 2-chloro-2'-fluoro-4-(trifluoromethyl)biphenyl include a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in common organic solvents like dichloromethane and THF also facilitates its use in various chemical reactions and analytical techniques. Recent studies have focused on optimizing the synthesis conditions to improve its stability under harsh environmental conditions, which is crucial for its application in outdoor electronic devices.

In conclusion, 2-chloro-2'-fluoro-4-(trifluoromethyl)biphenyl (CAS No. 1214349-73-1) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with advanced synthetic methods and cutting-edge research findings, positions it as a key player in the development of next-generation materials and pharmaceuticals.